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Compound of Interest

1,2-Dichloro-1,1,3,3,3-
Compound Name:
pentafluoropropane

Cat. No.: B1293494

This technical guide provides a comprehensive overview of the ozone depletion potential
(ODP) of the hydrochlorofluorocarbon HCFC-225da. Designed for researchers, scientists, and
drug development professionals, this document delves into the atmospheric chemistry,
guantitative data, and methodologies used to determine the environmental impact of this
compound.

Quantitative Data Summary

The following table summarizes the key environmental metrics for HCFC-225da and its isomer,
HCFC-225ca, with the benchmark ozone-depleting substance, CFC-11, provided for
comparison. This data is crucial for understanding the relative impact of these compounds on
the Earth's ozone layer and climate.
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Note: HCFC-225 is often found as a commercial mixture, AK-225, which is a blend of HCFC-
225ca and HCFC-225cb.

Atmospheric Chemistry and Ozone Depletion
Mechanism

Hydrochlorofluorocarbons (HCFCs) are less damaging to the ozone layer than
chlorofluorocarbons (CFCs) because the presence of hydrogen atoms in their structure makes
them susceptible to degradation in the lower atmosphere (troposphere) by hydroxyl (OH)
radicals. This reduces the amount of chlorine that can reach the stratosphere, where the ozone
layer is located. However, a fraction of HCFC molecules do reach the stratosphere, where they
contribute to ozone depletion.

The primary mechanism for the ozone-depleting activity of HCFC-225da involves two key
stages:

e Photodissociation: In the stratosphere, intense ultraviolet (UV) radiation breaks the carbon-
chlorine bonds in the HCFC-225da molecule, releasing a chlorine atom (CI).

» Catalytic Ozone Destruction: The released chlorine atom then acts as a catalyst in a cycle
that repeatedly destroys ozone molecules (Os). A single chlorine atom can destroy
thousands of ozone molecules before it is removed from the stratosphere.
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The following diagram illustrates the catalytic cycle of ozone depletion initiated by a chlorine
atom from a substance like HCFC-225da.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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